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Compound of Interest

Compound Name:
Methyl 4-(2-aminoethoxy)-2-

chlorobenzoate

Cat. No.: B1404309 Get Quote

CAS Number: 2228568-74-7

This technical guide provides a comprehensive overview of Methyl 4-(2-aminoethoxy)-2-
chlorobenzoate, a chemical compound of interest to researchers and professionals in the

fields of drug development and scientific research. Due to the limited availability of public

domain data for this specific molecule, this guide presents a proposed synthesis pathway,

physicochemical properties of the target compound and a key precursor, and a detailed,

hypothetical experimental protocol.

Physicochemical Properties
Quantitative data for Methyl 4-(2-aminoethoxy)-2-chlorobenzoate and its likely precursor,

Methyl 2-chloro-4-hydroxybenzoate, are summarized in the table below for comparative

analysis. The properties for the target compound are largely computed due to a lack of

published experimental data.
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Property
Methyl 4-(2-
aminoethoxy)-2-
chlorobenzoate

Methyl 2-chloro-4-
hydroxybenzoate

CAS Number 2228568-74-7 104253-44-3

Molecular Formula C10H12ClNO3 C8H7ClO3

Molecular Weight 229.66 g/mol 186.59 g/mol

Appearance Not available Not available

Melting Point Not available Not available

Boiling Point Not available Not available

Solubility Not available Not available

InChI Key
XMEIBMBDFVFTPK-

UHFFFAOYSA-N
Not available

SMILES
ClC1C=C(C=CC=1C(=O)OC)O

CCN
COC(=O)C1=CC=C(O)C=C1Cl

Proposed Synthesis of Methyl 4-(2-aminoethoxy)-2-
chlorobenzoate
A plausible and efficient method for the synthesis of Methyl 4-(2-aminoethoxy)-2-
chlorobenzoate involves a two-step process commencing with the etherification of Methyl 2-

chloro-4-hydroxybenzoate. This proposed workflow is outlined below.

Methyl 2-chloro-4-
hydroxybenzoate

Williamson Ether Synthesis

2-(Boc-amino)ethyl bromide
+

Base (e.g., K2CO3)

Methyl 4-(2-((tert-butoxycarbonyl)amino)ethoxy)
-2-chlorobenzoate

Boc Deprotection

Strong Acid (e.g., TFA or HCl)

Methyl 4-(2-aminoethoxy)
-2-chlorobenzoate
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Click to download full resolution via product page

Proposed synthesis workflow for Methyl 4-(2-aminoethoxy)-2-chlorobenzoate.

Experimental Protocols
The following is a detailed, hypothetical experimental protocol for the proposed synthesis of

Methyl 4-(2-aminoethoxy)-2-chlorobenzoate.

Step 1: Synthesis of Methyl 4-(2-((tert-butoxycarbonyl)amino)ethoxy)-2-chlorobenzoate

Reaction Setup: To a solution of Methyl 2-chloro-4-hydroxybenzoate (1.0 eq) in a polar

aprotic solvent such as dimethylformamide (DMF), add a suitable base, for instance,

potassium carbonate (K2CO3, 2.0 eq).

Addition of Reagent: To this stirring suspension, add 2-(Boc-amino)ethyl bromide (1.2 eq)

dropwise at room temperature.

Reaction Conditions: Heat the reaction mixture to 60-80 °C and monitor the progress by thin-

layer chromatography (TLC).

Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature and

pour it into ice-water. Extract the aqueous layer with an organic solvent like ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel to obtain the

protected intermediate.

Step 2: Synthesis of Methyl 4-(2-aminoethoxy)-2-chlorobenzoate (Final Product)

Deprotection: Dissolve the purified Methyl 4-(2-((tert-butoxycarbonyl)amino)ethoxy)-2-

chlorobenzoate from the previous step in a suitable solvent such as dichloromethane (DCM).

Acidic Treatment: Add a strong acid, for example, trifluoroacetic acid (TFA) or a solution of

hydrochloric acid (HCl) in dioxane, to the solution at 0 °C.
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Reaction Progression: Allow the reaction to warm to room temperature and stir until the

deprotection is complete, as indicated by TLC.

Isolation of Product: Remove the solvent and excess acid under reduced pressure. The

resulting residue can be triturated with diethyl ether to yield the desired product, which may

be further purified by recrystallization or chromatography if necessary.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information regarding the biological activity or the

mechanism of action for Methyl 4-(2-aminoethoxy)-2-chlorobenzoate. Researchers are

encouraged to perform initial screenings to determine its potential pharmacological profile.

Conclusion
This technical guide provides the essential information currently available for Methyl 4-(2-
aminoethoxy)-2-chlorobenzoate, including its CAS number and physicochemical properties.

In the absence of published experimental data, a plausible and detailed synthesis protocol has

been proposed to aid researchers in its preparation. Further studies are warranted to elucidate

the experimental properties, biological activity, and potential applications of this compound.

To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 4-(2-
aminoethoxy)-2-chlorobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1404309#methyl-4-2-aminoethoxy-2-chlorobenzoate-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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